2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-(9-ethylcarbazol-3-yl)acetamide
• InChI: InChI=1S/C24H24N2O2/c1-4-26-21-8-6-5-7-19(21)20-14-18(11-12-22(20)26)25-24(27)15-28-23-13-16(2)9-10-17(23)3/h5-14H,4,15H2,1-3H3,(H,25,27)
• InChI Key: WSXGCQIHONXFJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)COC3=C(C=CC(=C3)C)C)C4=CC=CC=C41
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a protein located in the outer mitochondrial membrane and is involved in various physiological processes, including steroidogenesis, apoptosis, and inflammation. DPA-714 has been extensively studied for its potential use in imaging and treating neuroinflammatory diseases.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide binds to TSPO, which is upregulated in activated microglia and astrocytes. This binding leads to the modulation of various signaling pathways involved in neuroinflammation, including the activation of the nuclear factor kappa B (NF-κB) pathway and the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide has been shown to modulate various biochemical and physiological processes involved in neuroinflammation. This includes the regulation of oxidative stress, the modulation of the immune response, and the inhibition of the expression of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide has several advantages and limitations for lab experiments. One of the advantages is its high selectivity for TSPO, which allows for the imaging of neuroinflammation with high specificity. However, one of the limitations is its low binding affinity for TSPO, which can lead to a low signal-to-noise ratio in imaging studies.
List of

Future Directions

1. Development of new TSPO ligands with higher binding affinity and selectivity for imaging and treating neuroinflammatory diseases.
2. Investigation of the role of neuroinflammation in various neurological disorders, including Alzheimer's disease and Parkinson's disease.
3. Development of new imaging techniques for the detection of neuroinflammation, including the use of magnetic resonance imaging (MRI) and optical imaging.
4. Investigation of the therapeutic potential of TSPO ligands in the treatment of neuroinflammatory diseases.
5. Development of new drug delivery systems for TSPO ligands to improve their efficacy and reduce side effects.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide has been extensively studied for its potential use in imaging neuroinflammation. Neuroinflammation is a complex process involving the activation of microglia and astrocytes, which release various pro-inflammatory cytokines and chemokines. This process is associated with various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
2-(2,5-dimethylphenoxy)-N-(9-ethyl-9H-carbazol-3-yl)acetamide has been shown to be a selective ligand for TSPO, which is upregulated in activated microglia and astrocytes. This allows for the imaging of neuroinflammation using positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging techniques.